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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

This guide provides critical safety protocols and logistical information for the handling and
disposal of Disperse Red 73 (CAS No. 16889-10-4), a synthetic dye used in research and
development. Adherence to these guidelines is essential for ensuring personnel safety and
minimizing environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Disperse Red 73 is provided below.
This information is crucial for safe handling and storage.

Property Value

Molecular Formula C18H16N602[1][2][3]

Molecular Weight 348.36 g/mol [1][2]

Appearance Dark red powder

Solubility Soluble in ethanol, acetone, and benzene
Boiling Point 614.2°C at 760 mmHg

Flash Point 325.3°C

Density 1.22 g/cm3
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Personal Protective Equipment (PPE)

The proper selection and use of Personal Protective Equipment (PPE) are the primary defense
against potential exposure to Disperse Red 73. The following PPE is required when handling
this compound, particularly in its powdered form.

e Eye and Face Protection:

o Safety Glasses: Must be compliant with EN166 (EU) or NIOSH (US) standards, with side-
shields.

o Face Shield: To be worn in conjunction with safety glasses, especially when handling
larger quantities or when there is a risk of dust generation.

e Hand Protection:

o Chemical-Impermeable Gloves: Handle with gloves. Nitrile gloves are a suitable option.
Gloves must be inspected before use and proper removal techniques should be followed
to avoid skin contact.

o Respiratory Protection:

o Air-Purifying Respirator (APR): When handling the powder, a NIOSH-approved half-mask
or full-face APR with P100 filters is required to prevent inhalation of dust particles. A
proper fit test is mandatory before use. In case of fire, a self-contained breathing
apparatus (SCBA) may be necessary.

» Protective Clothing:
o Laboratory Coat: A full-length lab coat should be worn.
o Impervious Clothing: Wear fire/flame resistant and impervious clothing.

Operational Plan: Safe Handling and Dissolution
Protocol

1. Area Preparation:
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Designate a specific area for handling Disperse Red 73, preferably within a chemical fume
hood or a well-ventilated area.

Cover the work surface with absorbent, disposable bench paper.

. Pre-Handling Checks:

Ensure all required PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Assemble all necessary equipment, including a calibrated analytical balance, weigh paper or
boat, spatula, appropriate solvent, and primary container for the solution.

. Weighing and Dissolution:

Don all required PPE as specified above.

Carefully weigh the desired amount of Disperse Red 73 powder, avoiding the creation of
dust.

To dissolve, slowly add the powder to the solvent while gently stirring to facilitate dissolution
and avoid splashing.

. Labeling:

Immediately label the container with the chemical name ("Disperse Red 73"), concentration,
date, and your initials.

. Decontamination:

Wipe down the balance and surrounding work surfaces with a damp cloth or paper towel.

Dispose of all contaminated materials, including weigh paper and bench paper, in the
designated hazardous waste container.

. Doffing PPE and Hygiene:
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» Remove PPE carefully to avoid self-contamination.
e Wash hands thoroughly with soap and water after handling.

Disposal Plan

Proper disposal of Disperse Red 73 and associated waste is critical to prevent environmental
contamination.

e Solid Waste:

o All solid waste, including contaminated gloves, weigh paper, and bench paper, must be
collected in a designated, labeled, and sealed hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Disperse Red 73 in a designated, leak-proof, and
chemically compatible hazardous waste container.

o The container must be kept closed when not in use and clearly labeled as "Hazardous
Waste" with the full chemical name and approximate concentration.

o Do not discharge into drains or the environment.
o Contaminated Packaging:

o Empty containers should be triple-rinsed (or equivalent) and may be offered for recycling
or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose
of it in a sanitary landfill.

e Final Disposal:

o All waste must be handled in accordance with local, state, and federal regulations.
Disposal may involve removal to a licensed chemical destruction plant or controlled
incineration with flue gas scrubbing.

Emergency Procedures: Spill Response
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In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination.

Disperse Red 73 Spill Response Workflow

Evacuate Immediate Area
Alert Others

Y

Assess Spill Size and Risk

Don Appropriate PPE:
- Respirator (P100)
- Double Nitrile Gloves
- Safety Goggles & Face Shield
- Lab Coat

Contain Spill
(Use absorbent pads for liquids,
cover powder with damp cloth)

Clean Up Spill:
- Solids: Gently sweep or vacuum (HEPA filter)
- Liquids: Use absorbent material

Decontaminate Spill Area
(Wash with soap and water)

Dispose of all contaminated materials
in a labeled hazardous waste container

Doff PPE Carefully

Wash Hands Thoroughly

Spill Response Complete
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Caption: Workflow for responding to a Disperse Red 73 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b079764?utm_src=pdf-body-img
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/16889-10-4_242928.html
https://www.chemicalbook.com/msds/disperse-red-73_2.pdf
https://wap.guidechem.com/msds/16889-10-4.html
https://www.benchchem.com/product/b079764#personal-protective-equipment-for-handling-disperse-red-73
https://www.benchchem.com/product/b079764#personal-protective-equipment-for-handling-disperse-red-73
https://www.benchchem.com/product/b079764#personal-protective-equipment-for-handling-disperse-red-73
https://www.benchchem.com/product/b079764#personal-protective-equipment-for-handling-disperse-red-73
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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